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Method Comparison & Performance Data

The table below summarizes the key differences in performance and methodology between the novel and

previously published LC-MS/MS methods for quantifying Vistusertib in human plasma [1].

Previous LC-MSIMS

Parameter Novel LC-MS/MS Method
Method

Assay Range 5-5,000 ng/mL 20-20,000 ng/mL

LLOQ 5 ng/mL 20 ng/mL

Sample Volume 50 pL 25 pL

Sample Prep Protein Precipitation Solid-Phase Extraction

Analysis 3 minutes 4 minutes

Runtime

Accuracy 98.7-105.7% (Not specified in available
excerpts)
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Previous LC-MS/IMS

Parameter Novel LC-MS/MS Method
Method
Precision (CV) <10.5% (Not specified in available
excerpts)
Dilution Accurate quantitation of 40,000 ng/mL sample after  (Not specified in available
Integrity 1:10 dilution excerpts)

Experimental Protocols

The following workflows detail the key experimental steps for the novel Vistusertib LC-MS/MS method.

Sample Preparation & Analysis Workflow

The sample preparation for the novel method uses a simpler protein precipitation technique compared to the

solid-phase extraction used in the prior method [1].
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Sample Preparation Workflow

Start: 50 pL Plasma Aliquot

Add 200 pL Acetonitrile
with Internal Standard (AZD8055)

:

Vortex-Mix and Centrifuge
(1200 xg, 10 min, ambient temp)

:

Transfer 200 pL
Supernatant to Autosampler Vial

'

Inject 5 yL onto
LC-MS/MS System

Analysis Complete

Click to download full resolution via product page

Liquid Chromatography Conditions

This diagram visualizes the chromatographic separation process, which uses an isocratic elution for a faster

run time [1].
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Ligquid Chromatography Setup

Mobile Phase: . .
Acetonitrile-Water-Formic Acid Column: Waters Acquity UPLC

(30:70:0.1, VIVIv) BEH C18 (2.1x50 mm, 1.7 pym)

~

Elution: Isocratic

l

Flow Rate: 0.15 mL/min Column Temperature: 40°C Autosampler: 5°C

I =

Total Run Time: 3 minutes

Click to download full resolution via product page

Mass Spectrometry Parameters

The mass spectrometric detection was carried out using a SCIEX 4500 triple quadrupole mass spectrometer

[1].

lonization Mode: Positive electrospray ionization (ESI+)
Detection Mode: Multiple Reaction Monitoring (MRM)
lon Transitions:

o Vistusertib: m/z 463.1 - 405.1

o Internal Standard (AZD8055): m/z 466.1 — 408.2
SourcelGas Parameters:
lon Spray Voltage: 5500 V
Source Temperature: 450°C
Curtain Gas: 20 psi

[e]

[e]

o

o

Collision Gas: 8 psi
lon Source Gas 1 & 2: 30 psi

[¢]
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Key Cross-Validation Insights

The novel method was validated according to FDA guidelines, demonstrating reliability for clinical use [1].

Key findings include:

« Simplicity and Speed: The method simplifies sample preparation by using protein precipitation
instead of solid-phase extraction and reduces the analytical run time.

e Enhanced Sensitivity: The lower limit of quantitation (LLOQ) of 5 ng/mL is approximately half that of
the previous method, improving the ability to measure low drug concentrations.

¢ Robust Stability: Vistusertib in plasma demonstrated long-term stability for at least 29 months
when stored at -70°C, which is critical for managing samples in large clinical trials.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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